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Compound of Interest

Compound Name: 2-(1-Chloroethyl)-5-methylpyridine

Cat. No.: B11918845

Executive Summary

2-(1-Chloroethyl)-5-methylpyridine is a reactive pyridine intermediate characterized by a
benzylic-like chloride at the 2-position side chain. Unlike its stable commodity analog 2-chloro-
5-methylpyridine, this compound is prone to hydrolysis and elimination, requiring strict cold-
chain logistics and anhydrous handling. It is primarily employed in the synthesis of complex
pharmaceutical agents where a chiral or functionalizable ethyl linker is required, distinct from
the methylene linkers found in drugs like Rupatadine.

Critical Identity Verification

The marketplace is flooded with structural isomers. Procurement teams must validate the CAS
number to avoid costly synthesis failures.
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Feature Target Compound Common False Positive

2-(1-Chloroethyl)-5-

Name o 2-Chloro-5-methylpyridine
methylpyridine
CAS 106737-85-3 18368-64-4
Pyridine ring with -CH(CI)CHs Pyridine ring with -Cl directly
Structure
at C2 on C2
Reactivity High (Alkylating agent) Low (Aryl halide)
Price Tier High (Specialty Building Block)  Low (Commodity Chemical)

Part 1: Supply Chain Landscape & Pricing
Supplier Ecosystem

This compound is not a bulk commodity; it is a "Make-to-Order"” or "Catalog Specialty” item.
Tier 1 suppliers typically hold small stocks (grams) and synthesize bulk quantities (kilograms)
upon request.

e Primary Catalog Suppliers:
o BLD Pharm: Confirmed listing.[1] Often ships with cold-chain protocols.
o Apollo Scientific: Major UK-based supplier for fluorinated/chlorinated pyridines.

o Enamine / ChemSpace: Likely sources for building blocks used in early-stage discovery.

Price Analysis (Estimated Q1 2026)

Pricing is highly volatile due to the compound's instability. Suppliers charge a premium for
"fresh" batches re-assayed before shipment.
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. Estimated Price .
Quantity Lead Time Notes
Range (USD)

Research Grade

1lg $85 - $150 1-2 Weeks
(>95%)
Often requires fresh
59 $250 - $400 2-3 Weeks _
synthesis
25¢g $900 - $1,400 4-6 Weeks Bulk inquiry required
Custom
100 g+ Request Quote 8+ Weeks manufacturing
campaign

Procurement Strategy: Do not stockpile this reagent. Order only what is needed for immediate
campaigns (2-4 weeks). The degradation rate (dehydrohalogenation) can exceed 5% per month

if stored improperly.

Part 2: Technical Profile & Synthesis Logic
Synthetic Pathway & Impurity Profile

Understanding the synthesis is crucial for anticipating impurities in the Certificate of Analysis
(CoA). The standard route involves the chlorination of the corresponding alcohol.
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Figure 1: Synthesis and degradation pathways. The presence of Impurity A (Vinyl) indicates
thermal stress, while Impurity B (Alcohol) indicates moisture exposure.

Reactivity & Handling

The 1-chloroethyl group is a "benzylic-like" halide. The electron-deficient pyridine ring makes
the C-Cl bond slightly more stable than a standard benzyl chloride, but it remains susceptible
to:

o Elimination: In the presence of weak bases (even bicarbonate), it eliminates HCI to form 2-
vinyl-5-methylpyridine.

o Hydrolysis: Exposure to ambient humidity reverts it to the alcohol.
Handling Protocol:
e Storage: -20°C under Argon/Nitrogen.

e Solvents: Use anhydrous DCM or Toluene. Avoid alcohols (methanol/ethanol) which can
cause solvolysis (ether formation).

e Weighing: Rapid weighing in a fume hood; do not leave open vessels.

Part 3: Quality Assurance & Validation
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Analytical Methodology

Standard reverse-phase HPLC can be deceptive due to on-column hydrolysis.
Recommended QC Protocol:
e 1H-NMR (CDCI3): The definitive test.

o Diagnostic Signal: Look for the quartet of the methine proton (-CH(CI)-CH3) around 5.0—
5.2 ppm.

o Impurity Check: Vinyl protons (multiplets at 5.5-6.5 ppm) indicate elimination.
e HPLC (Non-Agqueous):

o Use Normal Phase (Hexane/EtOAc) or very rapid Reverse Phase with high pH buffers (to
suppress acid-catalyzed hydrolysis), though Normal Phase is safer.

e TLC:
o Stationary Phase: Silica Gel.
o Mobile Phase: 10-20% EtOAc in Hexane.

o Note: The spot may streak if the silica is acidic. Pre-treat plate with 1% Triethylamine.

Specification Template for Suppliers

When requesting quotes, copy/paste these requirements to ensure quality:
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Product: 2-(1-Chloroethyl)-5-methylpyridine (CAS 106737-85-3) Purity: >95.0% (by 1H-NMR)

Impurity Limits:
e 2-Vinyl-5-methylpyridine: < 2.0%

e 1-(5-methylpyridin-2-yl)ethanol: < 2.0% Packaging: Anhydrous, septum-sealed vial, cold-pack
shipping.

Part 4: Procurement Decision Logic

Use this workflow to validate incoming shipments or select suppliers.
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Need 2-(1-Chloroethyl)-5-methylpyridine

Verify CAS: 106737-85-3
(NOT 18368-64-4)
(Select Supplier TieD

Quantity Needed?
Catalog Supplier Custom Synthesis
(BLD, Apollo) (CRO)

Order 1-5¢g Request Quote (RFQ)
Expect $100-$400 Specify 'Fresh Prep'

On Arrival QC:
1H-NMR for Vinyl Impurity

Click to download full resolution via product page
Figure 2: Procurement decision tree emphasizing CAS verification and QC checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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